Ethyl 5,5-dimethoxy-2,4-dioxopentanoate
Overview
Description
Ethyl 5,5-dimethoxy-2,4-dioxopentanoate is a synthetic substance with the CAS Number: 108630-69-9 . It has a molecular weight of 218.21 and its IUPAC name is ethyl 5,5-dimethoxy-2,4-dioxopentanoate . It is typically stored at room temperature .
Synthesis Analysis
The synthesis of Ethyl 5,5-dimethoxy-2,4-dioxopentanoate involves a reaction with sodium ethanolate in ethanol at 20 degrees Celsius for 2 hours . The reaction starts with i,i-dimethoxypropan-2-one and diethyl ethanedioate in dry ethanol . A freshly prepared sodium ethoxide solution in ethanol is added at room temperature and stirred for 2 hours . The reaction mixture is then concentrated to obtain the title product .Molecular Structure Analysis
The molecular formula of Ethyl 5,5-dimethoxy-2,4-dioxopentanoate is C9H14O6 . The InChI code is 1S/C9H14O6/c1-4-15-8(12)6(10)5-7(11)9(13-2)14-3/h9H,4-5H2,1-3H3 .Physical And Chemical Properties Analysis
Ethyl 5,5-dimethoxy-2,4-dioxopentanoate is a liquid at room temperature . Its molecular weight is 218.21 .Scientific Research Applications
1. Synthesis of Statin Precursors
Ethyl 5,5-dimethoxy-3-oxopentanoate has been utilized in the highly enantioselective hydrogenation process to produce ethyl 3-hydroxy-5,5-dimethoxypentanoate. This compound is a key intermediate in synthesizing pharmacologically significant statin drugs. The process involves catalytic hydrogenation using chiral RhI and RuII complexes with phosphane ligands. This method achieves high enantioselectivity and is significant for statin synthesis, particularly for rosuvastatin, a widely used statin (Korostylev et al., 2008).
2. Formation of Photocyclodimers
Ethyl 5,5-dimethoxy-2,4-dioxopentanoate is involved in synthetic photochemistry, where UV-light irradiation results in the formation of cyclodimers. These cyclodimers have been studied using techniques like X-ray analysis and NMR spectroscopy. This process contributes to understanding the chemical behavior under UV irradiation and has potential applications in photochemical synthesis (Mori et al., 1989).
3. Development of Insecticidal Agents
A series of 3-arylisoxazoline-pyrazole-5-carboxamide derivatives derived from ethyl 5,5-dimethoxy-2,4-dioxopentanoate have been synthesized and characterized. Preliminary bioassays indicated that these compounds exhibit insecticidal activity against specific pests. This research opens up potential for developing new insecticides, highlighting the compound's utility in agricultural chemistry (Zhong et al., 2019).
4. Biohydrogenation Studies
The compound has been used as a substrate in biohydrogenation studies with Saccharomyces cerevisiae (baker's yeast). These studies explore stereochemical aspects of biohydrogenation reactions and the preparation of bifunctional chiral synthons, which are valuable in synthesizing various biologically active compounds (Ferraboschi et al., 1987).
Safety and Hazards
Ethyl 5,5-dimethoxy-2,4-dioxopentanoate is classified as a flammable liquid (H226), harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding ignition sources, keeping the container tightly closed, using explosion-proof electrical equipment, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
ethyl 5,5-dimethoxy-2,4-dioxopentanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O6/c1-4-15-8(12)6(10)5-7(11)9(13-2)14-3/h9H,4-5H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSOIHCXMVSKELR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CC(=O)C(OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301278031 | |
Record name | Ethyl 5,5-dimethoxy-2,4-dioxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301278031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
108630-69-9 | |
Record name | Ethyl 5,5-dimethoxy-2,4-dioxopentanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108630-69-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 5,5-dimethoxy-2,4-dioxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301278031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 5,5-dimethoxy-2,4-dioxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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